Cas no 583-05-1 (1-Phenylpentane-1,4-dione)

• Product name: 1-Phenylpentane-1,4-dione
• CAS No: 583-05-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00092889
• CID: 82576
• PubChem ID: 136371

1-Phenylpentane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpentane-1,4-dione
• 1,4-dioxo-1-phenyl-pentane
• 1,4-Pentanedione,1-phenyl
• 1-phenyl-1,4-pentadione
• 1-phenyl-1,4-pentandione
• 1-Phenyl-1,4-pentanedione
• 1-Phenyl-pentane-1,4-dione
• BDBM22763
• 583-05-1
• 1-(phenyl)-pentane-1,4-dione
• AS-58611
• MFCD00092889
• AKOS005207126
• DTXSID90207021
• 1-(phenyl)pentane-1,4-dione
• 1,4-Pentanedione, 1-phenyl-
• SCHEMBL822901
• FT-0608217
• CHEMBL363855
• Q63399180
• 5-phenyl-2,5-pentanedione
• A869481
• DB-053179
• G61974
• DTXCID90129512

• MDL： MFCD00092889
• Inchi： InChI=1S/C11H12O2/c1-9(12)7-8-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： RBLXWIPBPPVLPU-UHFFFAOYSA-N
• SMILES： CC(=O)CCC(=O)C1=CC=CC=C1
• BRN： 908230

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: 6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.0558 (rough estimate)
• Boiling Point: 158-162°C 12mm
• Flash Point: 158-162°C/12mm
• Refractive Index: 1.5330
• Water Partition Coefficient: Not miscible in water.
• PSA: 34.14000
• LogP: 2.23850

1-Phenylpentane-1,4-dione Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

1-Phenylpentane-1,4-dione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones